Cas no 1533056-25-5 (5-Methyl-2-(trifluoromethyl)nicotinonitrile)

• Product Name: 5-Methyl-2-(trifluoromethyl)nicotinonitrile
• CAS No: 1533056-25-5
• MF: C₈H₅F₃N₂
• MW: 186.133911848068
• CID: 4904353
• Update Time: 2025-05-21

5-Methyl-2-(trifluoromethyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(trifluoromethyl)nicotinonitrile

• Inchi： 1S/C8H5F3N2/c1-5-2-6(3-12)7(13-4-5)8(9,10)11/h2,4H,1H3
• InChI Key： ZMQAXXJZJUSYPZ-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(C)=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 227
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 5-Methyl-2-(trifluoromethyl)nicotinonitrile

5-Methyl-2-(trifluoromethyl)nicotinonitrile

5-Methyl-2-(trifluoromethyl)nicotinonitrile, also known by its CAS number 1533056-25-5, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of nitriles, specifically the nicotinonitrile derivatives, which are known for their stability and reactivity under certain conditions.

The molecular structure of 5-Methyl-2-(trifluoromethyl)nicotinonitrile consists of a pyridine ring with a nitrile group at the 3-position, a methyl group at the 5-position, and a trifluoromethyl group at the 2-position. This arrangement imparts the compound with distinct electronic and steric properties, making it highly versatile for use in chemical synthesis and material science.

Recent studies have highlighted the potential of 5-Methyl-2-(trifluoromethyl)nicotinonitrile in the field of agrochemicals. Researchers have explored its role as a precursor in the synthesis of novel pesticides and herbicides, leveraging its ability to interact with specific biological targets. The trifluoromethyl group, in particular, has been shown to enhance the compound's stability and bioavailability, making it a promising candidate for agricultural applications.

In addition to its agricultural applications, 5-Methyl-2-(trifluoromethyl)nicotinonitrile has also been investigated for its potential in pharmaceutical development. Its structure allows for easy modification, enabling chemists to explore its use as a building block for complex drug molecules. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties, opening new avenues for therapeutic interventions.

The synthesis of 5-Methyl-2-(trifluoromethyl)nicotinonitrile typically involves multi-step reactions, including nucleophilic substitution and cyclization processes. Advances in catalytic methods have significantly improved the efficiency of these reactions, making large-scale production more feasible. The compound's purity and stability are critical factors in ensuring its performance in downstream applications.

In terms of physical properties, 5-Methyl-2-(trifluoromethyl)nicotinonitrile is characterized by a high melting point and moderate solubility in organic solvents. These characteristics make it suitable for use in high-throughput screening assays and other analytical techniques commonly employed in drug discovery.

The environmental impact of 5-Methyl-2-(trifluoromethyl)nicotinonitrile has also been a topic of recent research. Studies indicate that while the compound is biodegradable under certain conditions, its persistence in aquatic environments requires careful consideration during industrial use. Regulatory frameworks are being developed to ensure safe handling and disposal practices.

In conclusion, 5-Methyl-2-(trifluoromethyl)nicotinonitrile, with its CAS number 1533056-25-5, represents a valuable compound with diverse applications across multiple industries. Its unique chemical properties, coupled with ongoing advancements in synthetic methods and application research, position it as a key player in the development of innovative solutions for agriculture, pharmaceuticals, and beyond.